N-(3,5-Dimethylphenyl)-2-thioxo-1,2-dihydropyridine-3-carboxamide
Cat. No. B8480294
M. Wt: 258.34 g/mol
InChI Key: ZNKFXYGABLLBNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07906511B2
Procedure details
2-Mercaptonicotinic acid (90 g, 0.58 mol) was suspended in N,N-dimethylformamide (660 mL) under ice-cooling, then carbonyldiimidazole (110 g, 0.70 mol) was added thereto, and the whole was stirred for 2 hours at room temperature. Water (5.4 mL) was added thereto, and the whole was stirred for 40 minutes, and then 3,5-xylidine (76 mL, 0.61 mol) was added thereto and the resulting mixture was stirred at 60° C. for 16 hours. The mixture was allowed to stand, and then water (1.3 L) was added, and the precipitated solid was filtered off. The solid was dried at 45° C. under reduced pressure to give 130 g of the title Reference Compound as a yellow solid (Yield: 89%).
Name
Yield
89%
Identifiers
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REACTION_CXSMILES
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[SH:1][C:2]1[N:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.C(N1C=CN=C1)(N1C=CN=C1)=O.O.[NH2:24][C:25]1[CH:30]=[C:29]([CH3:31])[CH:28]=[C:27]([CH3:32])[CH:26]=1>CN(C)C=O>[CH3:32][C:27]1[CH:26]=[C:25]([NH:24][C:4]([C:3]2[C:2](=[S:1])[NH:10][CH:9]=[CH:8][CH:7]=2)=[O:6])[CH:30]=[C:29]([CH3:31])[CH:28]=1
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Inputs
Step One
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Name
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|
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Quantity
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90 g
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|
Type
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reactant
|
|
Smiles
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SC1=C(C(=O)O)C=CC=N1
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Step Two
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Name
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|
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Quantity
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110 g
|
|
Type
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reactant
|
|
Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Step Three
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Name
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|
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Quantity
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5.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Step Four
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Name
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|
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Quantity
|
76 mL
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC(=CC(=C1)C)C
|
Step Five
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Name
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|
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Quantity
|
1.3 L
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Six
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Name
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|
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Quantity
|
660 mL
|
|
Type
|
solvent
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|
Smiles
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CN(C=O)C
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the whole was stirred for 2 hours at room temperature
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|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
|
cooling
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STIRRING
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Type
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STIRRING
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|
Details
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the whole was stirred for 40 minutes
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|
Duration
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40 min
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STIRRING
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Type
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STIRRING
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|
Details
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the resulting mixture was stirred at 60° C. for 16 hours
|
|
Duration
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16 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the precipitated solid was filtered off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid was dried at 45° C. under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC=1C=C(C=C(C1)C)NC(=O)C=1C(NC=CC1)=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 89% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
